Cas no 2680571-45-1 (methyl 2-{(benzyloxy)carbonyl(methyl)amino}-2-(3-bromophenyl)acetate)

• Product Name: methyl 2-{(benzyloxy)carbonyl(methyl)amino}-2-(3-bromophenyl)acetate
• CAS No: 2680571-45-1
• MF: C₁₈H₁₈BrNO₄
• MW: 392.243824481964
• CID: 5620068
• PubChem ID: 165936123
• Update Time: 2025-05-19

methyl 2-{(benzyloxy)carbonyl(methyl)amino}-2-(3-bromophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[(benzyloxy)carbonyl](methyl)amino}-2-(3-bromophenyl)acetate
• EN300-28302761
• 2680571-45-1
• methyl 2-{(benzyloxy)carbonyl(methyl)amino}-2-(3-bromophenyl)acetate

• Inchi： 1S/C18H18BrNO4/c1-20(18(22)24-12-13-7-4-3-5-8-13)16(17(21)23-2)14-9-6-10-15(19)11-14/h3-11,16H,12H2,1-2H3
• InChI Key： OVASNNUOIRNCSX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C(=O)OC)N(C(=O)OCC1C=CC=CC=1)C

Computed Properties

• Exact Mass: 391.04192g/mol
• Monoisotopic Mass: 391.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 2-{(benzyloxy)carbonyl(methyl)amino}-2-(3-bromophenyl)acetate

Research Brief on Methyl 2-{(Benzyloxy)carbonyl(methyl)amino}-2-(3-bromophenyl)acetate (CAS: 2680571-45-1)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of methyl 2-{(benzyloxy)carbonyl(methyl)amino}-2-(3-bromophenyl)acetate (CAS: 2680571-45-1) as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The following brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The synthesis of methyl 2-{(benzyloxy)carbonyl(methyl)amino}-2-(3-bromophenyl)acetate involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the use of palladium-catalyzed cross-coupling reactions to introduce the bromophenyl moiety. The compound's structural integrity has been confirmed through advanced spectroscopic methods, including NMR and mass spectrometry, ensuring its suitability for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that methyl 2-{(benzyloxy)carbonyl(methyl)amino}-2-(3-bromophenyl)acetate exhibits moderate inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Additionally, molecular docking simulations have revealed favorable interactions with target proteins, further supporting its therapeutic potential. However, comprehensive in vivo studies are required to validate these observations and assess the compound's pharmacokinetic and safety profiles.

Beyond its direct pharmacological applications, this compound has also been explored as a building block in the synthesis of more complex molecules. Researchers have successfully incorporated it into peptidomimetics and small-molecule libraries, enabling high-throughput screening for drug discovery. Its versatility and reactivity make it a valuable asset in medicinal chemistry, particularly in the design of compounds targeting hard-to-treat diseases.

In conclusion, methyl 2-{(benzyloxy)carbonyl(methyl)amino}-2-(3-bromophenyl)acetate (CAS: 2680571-45-1) represents a promising candidate for further investigation in the pharmaceutical and chemical biology fields. Its synthetic accessibility, coupled with its emerging biological activities, positions it as a compound of interest for future drug development efforts. Continued research is warranted to fully elucidate its mechanisms of action and therapeutic potential, paving the way for innovative treatments in areas such as inflammation and beyond.